Cas no 1256345-82-0 (3-Benzyloxy-5-chlorophenylboronic acid)

• Product Name: 3-Benzyloxy-5-chlorophenylboronic acid
• CAS No: 1256345-82-0
• MF: C₁₃H₁₂BClO₃
• MW: 262.496582984924
• MDL: MFCD16660283
• CID: 828218
• Update Time: 2025-06-12

3-Benzyloxy-5-chlorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Benzyloxy)-5-chlorophenyl)boronic acid
• 3-BENZYLOXY-5-CHLOROPHENYLBORONIC ACID
• 3-Benzyloxy-5-chlorophenylboronic acid

• MDL： MFCD16660283
• Inchi： 1S/C13H12BClO3/c15-12-6-11(14(16)17)7-13(8-12)18-9-10-4-2-1-3-5-10/h1-8,16-17H,9H2
• InChI Key： SWIWCFVJNUUJOG-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.05700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 49.69000
• LogP: 1.59880

Additional information on 3-Benzyloxy-5-chlorophenylboronic acid

Introduction to 3-Benzyloxy-5-chlorophenylboronic Acid (CAS No: 1256345-82-0)

3-Benzyloxy-5-chlorophenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile applications. This compound, identified by its CAS number 1256345-82-0, features a boronic acid functional group attached to a phenyl ring that is further modified with a benzyloxy moiety and a chlorine substituent at the 5-position. The unique structural features of this molecule make it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex organic molecules.

The significance of 3-benzyloxy-5-chlorophenylboronic acid lies in its utility as a building block for the synthesis of more intricate chemical entities. Boronic acids are renowned for their ability to participate in palladium-catalyzed coupling reactions, enabling the formation of carbon-carbon bonds under mild conditions. This property has made them indispensable in the development of novel pharmaceuticals, agrochemicals, and advanced materials. The presence of both the benzyloxy and chlorine substituents in 3-benzyloxy-5-chlorophenylboronic acid enhances its reactivity and selectivity, making it an attractive choice for synthetic chemists aiming to construct biaryl structures, which are prevalent in many biologically active compounds.

In recent years, there has been a surge in research focused on the development of boronic acid derivatives for therapeutic applications. These compounds have been explored as inhibitors, probes, and intermediates in various biochemical pathways. For instance, boronic acids have shown promise in targeting enzymes involved in cancer metabolism and inflammation. The specific electronic and steric properties of 3-benzyloxy-5-chlorophenylboronic acid contribute to its potential as a scaffold for designing molecules with enhanced binding affinity and reduced toxicity. Current studies are investigating its role in developing kinase inhibitors, which are critical targets in oncology research.

The benzyloxy group in 3-benzyloxy-5-chlorophenylboronic acid not only influences the reactivity of the boronic acid moiety but also impacts the overall solubility and stability of the compound. This feature is particularly important when considering its application in pharmaceutical formulations, where bioavailability and shelf-life are paramount. Additionally, the chlorine substituent at the 5-position provides further opportunities for functionalization through nucleophilic aromatic substitution or metal-catalyzed transformations, allowing for the creation of diverse derivatives with tailored properties.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 3-benzyloxy-5-chlorophenylboronic acid. Molecular modeling studies have revealed insights into its interaction with transition metals and biological targets, guiding the design of more effective synthetic strategies. These computational approaches have been complemented by experimental investigations, which have validated many theoretical predictions and provided empirical data on reaction mechanisms and product yields. Such interdisciplinary efforts have accelerated the discovery and optimization of new boronic acid-based compounds.

The pharmaceutical industry has been particularly keen on exploring boronic acids due to their role as key components in targeted drug delivery systems. For example, conjugating 3-benzyloxy-5-chlorophenylboronic acid to biomolecules like peptides or antibodies has enabled the development of smart drug carriers that can selectively release their payload at disease sites. This targeted approach has shown considerable promise in reducing side effects and improving treatment efficacy. Moreover, recent breakthroughs in nanotechnology have opened up avenues for incorporating boronic acids into nanocarriers, further enhancing their potential as therapeutic agents.

Materials science has also benefited from the unique properties of 3-benzyloxy-5-chlorophenylboronic acid. Its ability to form coordination complexes with metals has been exploited in designing novel catalysts and sensors. These applications leverage the tunable coordination chemistry of boron centers to create materials with specific catalytic activities or sensing capabilities. For instance, metal-boronic acid complexes have been employed in organic transformations that are otherwise challenging to achieve under conventional conditions.

The synthesis of 3-benzyloxy-5-chlorophenylboronic acid itself is an area of active research, with chemists continually refining methods to improve yield and purity. Modern synthetic techniques often involve palladium-catalyzed cross-coupling reactions starting from readily available precursors. These methods not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles. The growing emphasis on sustainable practices has spurred innovation in boronic acid synthesis, ensuring that future supplies of this valuable compound will be produced responsibly.

In conclusion,3-benzyloxy-5-chlorophenylboronic acid (CAS No: 1256345-82-0) represents a cornerstone molecule in contemporary chemical research. Its multifaceted applications span pharmaceuticals, materials science, and catalysis, driven by its unique structural features and reactivity profile. As research continues to uncover new uses for this compound, it is likely that its importance will only increase over time. The ongoing collaboration between experimental chemists and computational scientists promises to unlock even more potential from 3-benzyloxy-5-chlorophenylboronic acid, paving the way for innovative solutions across multiple scientific disciplines.